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Get Quote
\ J

For researchers, scientists, and drug development professionals, the integrity of the laboratory
environment is paramount. Adherence to rigorous safety protocols, particularly in the handling
and disposal of potent chemical compounds like CKI-7, is a cornerstone of responsible
research. This guide provides essential, step-by-step procedures for the safe disposal of CKI-7,
ensuring the protection of laboratory personnel and compliance with environmental standards.
By providing value beyond the product itself, we aim to be your preferred source for laboratory
safety and chemical handling information, building a foundation of deep trust.

CKI-7, a potent inhibitor of Casein Kinase 1 (CK1), is a valuable tool in studying various cellular
signaling pathways. However, its biological activity necessitates careful management as a
hazardous chemical waste. Under no circumstances should CKI-7 or materials contaminated
with it be disposed of in regular trash or poured down the drain.

CKI-7: Key Data for Handling and Disposal

A clear understanding of a compound's properties is critical for its safe management. The
following table summarizes key quantitative data for CKI-7.
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Property Value

Molecular Weight 358.67 g/mol

Formula C11H12CIN30O2S-2HCI
Appearance Solid

Solubility - Water: Soluble to 10 mM

- DMSO: Soluble to 50 mM

Storage Temperature -20°C
ICso for CK1 6 uM
Ki for CK1 8.5 uM

Operational Plan for CKI-7 Disposal: A Step-by-Step

Guide

The following protocols provide detailed methodologies for the disposal of CKI-7 in its various

forms within a laboratory setting.

Procedure 1: Disposal of Solid CKI-7 Waste

This procedure applies to unused, expired, or surplus solid CKI-7 powder.

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

o Waste Collection:

o If possible, collect the solid CKI-7 waste in its original container. Ensure the cap is tightly

sealed.

o If the original container is not available, transfer the waste to a new, clearly labeled, and

sealable hazardous waste container.

e Labeling:
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o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"CKI-7," and the approximate quantity.

o Storage:

o Store the sealed container in a designated and secure hazardous waste accumulation
area, segregated from incompatible materials.

e Pickup:

o Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)

department.

Procedure 2: Disposal of Liquid CKI-7 Waste (DMSO
Solutions)

CKI-7 is often dissolved in solvents like Dimethyl Sulfoxide (DMSO) for experimental use.

These solutions require specific disposal procedures.[1][2]

o PPE: Wear appropriate PPE, including a lab coat, chemical splash goggles, and butyl rubber
gloves, as DMSO can penetrate nitrile gloves.[1]

¢ \Waste Collection:

o Collect all liquid waste containing CKI-7 and DMSO in a dedicated, leak-proof, and
chemically compatible hazardous waste container (e.g., high-density polyethylene or
glass).[1][3]

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS.
e Labeling:

o Label the container with "Hazardous Waste" and list all chemical constituents with their
approximate percentages (e.g., "CKI-7 in DMSO, <1%").

» Storage:
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o Store the sealed container in a designated hazardous waste accumulation area, preferably
within a flammable materials storage cabinet.

e Pickup:

o Schedule a pickup with your institution's EHS department.

Procedure 3: Disposal of CKI-7 Contaminated Materials

This category includes items such as pipette tips, centrifuge tubes, gloves, and spill cleanup
materials that have come into contact with CKI-7.

o PPE: Continue to wear appropriate PPE during the collection of contaminated materials.
» Waste Collection:

o Place all contaminated solid waste into a designated, sealed hazardous waste bag or
container.[3]

o Contaminated sharps (needles, scalpels) must be disposed of in a designated, puncture-
proof sharps container.

e Labeling:

o Label the bag or container as "Hazardous Waste: CKI-7 Contaminated Materials."
e Storage:

o Store the sealed container in the designated hazardous waste accumulation area.
e Pickup:

o Arrange for disposal through your institution's EHS department.

Visualizing Key Processes

To further clarify the procedures and the biological context of CKI-7, the following diagrams
have been generated.
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Caption: CKI-7 Waste Disposal Workflow

Caption: Wnt/B-catenin Signaling and CKI-7 Inhibition

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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